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Compound of Interest

Tetraethyl
Compound Name:
methylenediphosphonate

Cat. No.: B042493

An In-depth Technical Guide to Tetraethyl
Methylenediphosphonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Tetraethyl methylenediphosphonate (TEMDP). All quantitative data is
summarized for clarity, and where available, experimental methodologies are detailed.

Core Properties and Identifiers

Tetraethyl methylenediphosphonate is an organophosphorus compound recognized for its
role as a versatile intermediate in organic synthesis.[1] It is particularly valuable in the
preparation of various phosphonate derivatives, some of which exhibit potential therapeutic
activities.[2]
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Identifier Value Reference
CAS Number 1660-94-2 [31[4]
Molecular Formula C9H2206P2 [1][3]
Molecular Weight 288.21 g/mol [1]

Canonical SMILES

CCOP(=0)(CP(=0)
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Clear colorless to yellow-brown
Appearance [11[3][4]

liquid

Physical Properties

A compilation of the key physical properties of Tetraethyl methylenediphosphonate is

presented below, offering a snapshot of its behavior under various conditions.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraethyl-methylenediphosphonate
https://www.chemimpex.com/products/36391
https://www.lookchem.com/404.htm
https://www.chemimpex.com/products/36391
https://www.chemimpex.com/products/36391
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraethyl-methylenediphosphonate
https://www.benchchem.com/product/b042493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Conditions Reference
Boiling Point 171-174 °C at 11 mmHg [1112]1[5]
319.894 °C at 760 mmHg [3]

Density 1.16 g/mL at 25 °C [2][5]

1.149 g/cm3 [3]

Refractive Index n20/D 1.442 [2][3][5]

Flash Point 185.911 °C [3]

>230 °F [2][5]

Vapor Pressure 0.000616 mmHg at 25°C [3]

Water Solubility

Slightly miscible

[2]3]15]

LogP

3.47610

[3]

XLogP3

0.3

[3]

Chemical and Spectroscopic Properties

The chemical characteristics of Tetraethyl methylenediphosphonate are crucial for its

application in synthesis.

Property Value Reference
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor
ydrog p 5 3]
Count
Rotatable Bond Count 10 [3]
Exact Mass 288.08916241 [3]
Complexity 245 [3]
PSA (Polar Surface Area) 90.68000 [3]
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Experimental Protocols

While detailed, step-by-step experimental protocols for the synthesis and analysis of Tetraethyl
methylenediphosphonate are not exhaustively documented in publicly available literature, a
general overview of synthetic procedures can be compiled from various sources.

Synthesis of Tetraethyl methylenediphosphonate:

A common method for the synthesis of Tetraethyl methylenediphosphonate involves the
reaction of diethyl phosphite with a methylene source in the presence of a base.[6][7][8] One
documented procedure utilizes sodium ethoxide, formed from sodium metal and ethanol, which
is then reacted with diethyl phosphite.[7][8] The resulting intermediate is subsequently reacted
with dichloromethane.[6][7][8] Another approach involves the use of sodium hydride in a polar
aprotic solvent like tetrahydrofuran or N,N-dimethylformamide, followed by the addition of
dichloromethane.[6][8] The reaction is typically heated to facilitate completion.[6][8] The final
product is then isolated through an extractive work-up and purified by vacuum distillation.[6][8]

Analytical Methods:

The characterization of Tetraethyl methylenediphosphonate is typically achieved using
standard analytical techniques in organic chemistry. These include Nuclear Magnetic
Resonance (NMR) spectroscopy and mass spectrometry to confirm the structure and purity of
the compound.[1]

Reactivity and Applications in Drug Development

Tetraethyl methylenediphosphonate serves as a key reactant in the synthesis of a variety of
molecules with potential therapeutic applications.[2][3] It is a precursor for the synthesis of:

» Bisphosphonates and bisphosphonic acid derivatives with potential anticancer and
antischistosomal activities.[2][3]

o Tetrazoloquinoline-based mono- and bisphosphonate esters which have shown potent anti-
inflammatory properties.[2][3]

e Inhibitors of various enzymes, such as 3-deoxy-D-arabino-heptulosonate 7-phosphate
synthase, matrix metalloproteinases, and farnesyl diphosphate synthase.[2][3]
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Its utility in the Wittig-Horner reaction also allows for the synthesis of complex molecules like
lycopene.[2][3]

Safety Information

Tetraethyl methylenediphosphonate is classified as a skin and eye irritant.[4][9] The
intravenous LD50 in mice is reported as 180 mg/kg.[4][9] Appropriate personal protective
equipment should be used when handling this compound.

Visualizations

To further elucidate the processes involving Tetraethyl methylenediphosphonate, the
following diagrams illustrate a generalized synthetic workflow.

Tetraethyl
Methylenediphosphonate

Base
(e.g., Sodium Ethoxide or Sodium Hydride)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Tetraethyl methylenediphosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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